2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone
• InChI: InChI=1S/C14H18ClNO2/c1-10-8-16(9-11(2)18-10)14(17)7-12-5-3-4-6-13(12)15/h3-6,10-11H,7-9H2,1-2H3
• InChI Key: FUITXNJZWIWCMM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone is an organic compound with a complex structure that includes a chlorophenyl group and a dimethylmorpholinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone typically involves the reaction of 2-chlorobenzoyl chloride with 2,6-dimethylmorpholine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and real-time monitoring systems can optimize reaction conditions and minimize waste.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted chlorophenyl derivatives.

Scientific Research Applications

2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-Chlorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethanamine
• N-(4-amino-2-chlorophenyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide

Uniqueness

2-(2-Chlorophenyl)-1-(2,6-dimethylmorpholin-4-yl)ethanone is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. Compared to similar compounds, it may exhibit different biological activities or industrial applications, making it a valuable compound for further research and development.